Cas no 61468-43-7 (1,2,3,4-Tetrahydroquinolin-5-ol)

• Product Name: 1,2,3,4-Tetrahydroquinolin-5-ol
• CAS No: 61468-43-7
• MF: C₉H₁₁NO
• MW: 149.189742326736
• MDL: MFCD01685092
• CID: 823709
• PubChem ID: 3046036
• Update Time: 2025-06-26

1,2,3,4-Tetrahydroquinolin-5-ol Chemical and Physical Properties

Names and Identifiers

• 1,2,3,4-Tetrahydroquinolin-5-ol
• 1,2,3,4-tetrahydro-5-Quinolinol
• 1,2,3,4-Tetrahydro-chinolin-5-ol
• 1,2,3,4-TETRAHYDRO-QUINOLIN-5-OL
• 1,2,3,4-tetrahydro-quinoline-5-ol
• 1,2,3,4-Tetraidro-5-chinolinolo
• 5-hydroxy tetrahydroquinoline
• 5-Quinolinol,1,2,3,4-tetrahydro
• DA-30393
• 5-Quinolinol, 1,2,3,4-tetrahydro-
• 4-21-00-00604 (Beilstein Handbook Reference)
• CS-0136421
• AKOS006352491
• AACROBBFQRNFHE-UHFFFAOYSA-N
• 61468-43-7
• MFCD01685092
• BRN 0005066
• SB37941
• Z1203731295
• SCHEMBL1119380
• EN300-1700382
• 5-hydroxy-1,2,3,4-tetrahydroquinoline
• F30097
• DTXSID10210416
• 1,2,3,4-Tetraidro-5-chinolinolo [Italian]

• MDL： MFCD01685092
• Inchi： 1S/C9H11NO/c11-9-5-1-4-8-7(9)3-2-6-10-8/h1,4-5,10-11H,2-3,6H2
• InChI Key： AACROBBFQRNFHE-UHFFFAOYSA-N
• SMILES： OC1=CC=CC2=C1CCCN2

Computed Properties

• Exact Mass: 149.08400
• Monoisotopic Mass: 149.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3A^2
• XLogP3: 1.9

Experimental Properties

• PSA: 32.26000
• LogP: 1.88830

Additional information on 1,2,3,4-Tetrahydroquinolin-5-ol

Recent Advances in the Study of 1,2,3,4-Tetrahydroquinolin-5-ol (CAS: 61468-43-7) in Chemical Biology and Pharmaceutical Research

1,2,3,4-Tetrahydroquinolin-5-ol (CAS: 61468-43-7) is a compound of significant interest in chemical biology and pharmaceutical research due to its versatile pharmacological properties and potential therapeutic applications. Recent studies have focused on its synthesis, structural modifications, and biological activities, particularly in the context of neurodegenerative diseases, cancer, and infectious diseases. This research brief aims to summarize the latest findings and advancements related to this compound, providing a comprehensive overview for professionals in the field.

One of the key areas of research has been the optimization of synthetic routes for 1,2,3,4-Tetrahydroquinolin-5-ol. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient, scalable synthesis method using catalytic hydrogenation of quinolin-5-ol derivatives. This method not only improved yield but also reduced the environmental impact compared to traditional approaches. The study highlighted the importance of solvent selection and catalyst type in achieving high purity and yield, with water as a green solvent showing promising results.

In terms of biological activity, recent in vitro and in vivo studies have revealed that 1,2,3,4-Tetrahydroquinolin-5-ol exhibits potent neuroprotective effects. A 2023 study in ACS Chemical Neuroscience reported that the compound significantly reduced oxidative stress and inflammation in neuronal cells, suggesting potential applications in Alzheimer's disease therapy. The mechanism of action appears to involve the modulation of the Nrf2-ARE pathway, which plays a critical role in cellular defense against oxidative damage.

Another significant development is the exploration of 1,2,3,4-Tetrahydroquinolin-5-ol derivatives as anticancer agents. Research published in European Journal of Medicinal Chemistry (2024) identified several derivatives with selective cytotoxicity against breast cancer cell lines (MCF-7 and MDA-MB-231). Structure-activity relationship (SAR) analysis indicated that modifications at the 2-position of the tetrahydroquinoline ring enhanced antiproliferative activity while maintaining low toxicity to normal cells. These findings open new avenues for the development of targeted cancer therapies.

Furthermore, the antimicrobial potential of 1,2,3,4-Tetrahydroquinolin-5-ol has been investigated in recent studies. A 2023 publication in Bioorganic & Medicinal Chemistry Letters reported that certain halogenated derivatives of the compound showed remarkable activity against drug-resistant bacterial strains, including MRSA. The study suggested that these derivatives disrupt bacterial cell membrane integrity, offering a novel mechanism of action distinct from existing antibiotics.

In conclusion, the latest research on 1,2,3,4-Tetrahydroquinolin-5-ol (CAS: 61468-43-7) demonstrates its multifaceted potential in drug discovery and development. From improved synthetic methods to diverse biological activities, this compound continues to be a valuable scaffold for medicinal chemistry. Future research directions may include further optimization of its pharmacokinetic properties, exploration of combination therapies, and investigation of its effects on other disease targets. These advancements underscore the importance of continued investment in the study of this promising chemical entity.